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For Researchers, Scientists, and Drug Development Professionals

Introduction

ASNO04885796 is a potent and specific agonist for the G protein-coupled receptor 17 (GPR17).
[1][2][3] With an EC50 of 2.27 nM for GPR17-mediated GTPyS binding, this small molecule
provides a powerful tool for investigating the roles of GPR17 in various biological processes.[1]
[2][3] Notably, ASN04885796 has demonstrated neuroprotective effects, making it a compound
of interest for studying neurological disorders such as cerebral ischemia and demyelinating
diseases.[1][2][4][5] The GPR17 receptor is crucial in oligodendrocyte development and
myelination and has also been identified as a potential therapeutic target in glioblastoma.[6][7]
[BI[9][10]

Three-dimensional (3D) organoid culture systems have emerged as invaluable tools in
biomedical research, offering a more physiologically relevant model compared to traditional 2D
cell cultures. These self-organizing structures mimic the architecture and function of native
tissues, providing a robust platform for disease modeling, drug screening, and developmental
biology studies. This document provides detailed application notes and protocols for the
utilization of ASN04885796 in 3D organoid culture systems, with a particular focus on neural
and glioblastoma organoids.

Data Presentation

Table 1: Properties of ASN04885796
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Property Value Reference
Molecular Formula C28H28FN504 [11]
Molecular Weight 517.55 g/mol [1][11]
G protein-coupled receptor 17
Target [11121131[12]
(GPR17)
Activity Agonist [11121131[12]

2.27 nM (for GPR17 induced
EC50 o [1][2][3]
GTPyS binding)

. DMSO: 80 mg/mL (154.57
Solubility M) [1]
m

Stock solution at -80°C for 6
Storage [2]
months; -20°C for 1 month

Signaling Pathways

ASNO04885796, as a GPR17 agonist, is anticipated to modulate downstream signaling
pathways critical in neural development and cancer progression. The activation of GPR17 can
influence several key pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and
calcium signaling.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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